Cas no 1249188-41-7 (1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine)

• Product Name: 1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine
• CAS No: 1249188-41-7
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• MDL: MFCD16109273
• CID: 4691186
• Update Time: 2025-06-11

1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-1H-pyrazol-5-amine
• T3967
• 1H-pyrazol-5-amine, 1-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-
• 1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine

• MDL： MFCD16109273
• Inchi： 1S/C9H13N5/c1-7(8-5-12-13(2)6-8)14-9(10)3-4-11-14/h3-7H,10H2,1-2H3
• InChI Key： QAUANSFNIKGXQE-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)N)C(C)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 191.117
• Monoisotopic Mass: 191.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7

Additional information on 1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine

Chemical Profile of 1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine (CAS No. 1249188-41-7)

1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine, identified by its CAS number 1249188-41-7, is a compound of significant interest in the field of medicinal chemistry. This heterocyclic derivative belongs to the pyrazole class, a scaffold widely recognized for its pharmacological properties and biological activity. The compound features a dual pyrazole core, connected through an ethyl bridge, with a methyl group at the 1-position of one pyrazole ring and an amine substituent at the 5-position of the other. Such structural motifs have garnered attention due to their potential in modulating various biological pathways.

The pyrazole moiety is a privileged structure in drug discovery, exhibiting a broad spectrum of biological activities ranging from anti-inflammatory and antimicrobial to anticancer and antiviral effects. The presence of two pyrazole rings in 1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine enhances its molecular complexity, which can be leveraged to interact with multiple targets or to achieve higher selectivity. Recent studies have highlighted the importance of pyrazole derivatives in developing small-molecule inhibitors for enzymes involved in metabolic diseases and cancer progression.

One of the key features of this compound is its potential to act as a dual inhibitor or modulator. The methyl group at the 4-position of the first pyrazole ring may influence electronic properties, affecting binding affinity and specificity. Meanwhile, the amine substituent at the 5-position provides a site for hydrogen bonding or ionic interactions with biological targets. Such structural elements are critical in designing molecules that can effectively engage with proteins or enzymes in vitro and in vivo.

Recent advances in computational chemistry have enabled the rapid screening of such compounds for their binding affinity to biological targets. Molecular docking studies suggest that 1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine may interact with enzymes such as kinases or phosphodiesterases, which are implicated in various diseases. The dual pyrazole core could provide steric and electronic complementarity to active sites, making it a promising candidate for further development.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit other biological activities. For instance, the pyrazole scaffold has been shown to modulate immune responses by interacting with receptors or signaling pathways involved in inflammation. The ethyl bridge connecting the two pyrazole rings could enhance solubility and bioavailability, which are crucial factors for drug-like properties.

Current research in medicinal chemistry emphasizes the development of multitarget-directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve therapeutic effects. 1-1-(1-Methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-5-amine fits well into this category, as its structure suggests the possibility of engaging with more than one target. This approach has shown promise in treating complex diseases where multiple pathways are dysregulated.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the pyrazole rings and subsequent functionalization to introduce the ethyl bridge and substituents. Advances in synthetic methodologies have made it possible to produce such complex molecules efficiently, enabling rapid exploration of their biological potential.

Evaluation of CAS No. 1249188-41-7 derivatives has revealed promising results in preclinical studies. For example, related compounds have demonstrated efficacy in models of inflammation and cancer by inhibiting key signaling pathways. While further research is needed to fully characterize the activity of 1-(Methylpyrazol)-4-yloxypropylpyrazolamine, these findings suggest that it may have therapeutic applications in similar areas.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities like (Ethylidenebis(pyrazol))amine, particularly those with novel scaffolds that offer improved efficacy or reduced side effects compared to existing drugs. The structural features of this compound make it an attractive candidate for further investigation, both academically and commercially.

In conclusion, (Ethylidenebis(pyrazol))amine (CAS No. 1249188(41)-7) represents a promising lead compound for medicinal chemistry research. Its unique structural features, combined with its potential for multitarget engagement, make it a valuable asset in the quest for new therapeutics. As computational and experimental methodologies continue to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.